7-(3-Iodo-4-hydroxyphenylsulfonylamino(2.2.1)-bicyclohept-2-yl)heptenoic acid
7-(3-Iodo-4-hydroxyphenylsulfonylamino(2.2.1)-bicyclohept-2-yl)heptenoic acid
Brand Name:
Vulcanchem
CAS No.:
130940-73-7
VCID:
VC21185373
InChI:
InChI=1S/C20H26INO5S/c21-17-12-15(9-10-18(17)23)28(26,27)22-20-14-8-7-13(11-14)16(20)5-3-1-2-4-6-19(24)25/h1,3,9-10,12-14,16,20,22-23H,2,4-8,11H2,(H,24,25)/b3-1-/t13-,14+,16-,20-/m1/s1/i21-2
SMILES:
C1CC2CC1C(C2NS(=O)(=O)C3=CC(=C(C=C3)O)I)CC=CCCCC(=O)O
Molecular Formula:
C20H26INO5S
Molecular Weight:
517.4 g/mol
7-(3-Iodo-4-hydroxyphenylsulfonylamino(2.2.1)-bicyclohept-2-yl)heptenoic acid
CAS No.: 130940-73-7
Cat. No.: VC21185373
Molecular Formula: C20H26INO5S
Molecular Weight: 517.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 130940-73-7 |
|---|---|
| Molecular Formula | C20H26INO5S |
| Molecular Weight | 517.4 g/mol |
| IUPAC Name | (Z)-7-[(1R,2R,3R,4S)-3-[(4-hydroxy-3-(125I)iodanylphenyl)sulfonylamino]-2-bicyclo[2.2.1]heptanyl]hept-5-enoic acid |
| Standard InChI | InChI=1S/C20H26INO5S/c21-17-12-15(9-10-18(17)23)28(26,27)22-20-14-8-7-13(11-14)16(20)5-3-1-2-4-6-19(24)25/h1,3,9-10,12-14,16,20,22-23H,2,4-8,11H2,(H,24,25)/b3-1-/t13-,14+,16-,20-/m1/s1/i21-2 |
| Standard InChI Key | RILIUTBHQHCVMM-AULLTFLWSA-N |
| Isomeric SMILES | C1C[C@H]2C[C@@H]1[C@H]([C@@H]2NS(=O)(=O)C3=CC(=C(C=C3)O)[125I])C/C=C\CCCC(=O)O |
| SMILES | C1CC2CC1C(C2NS(=O)(=O)C3=CC(=C(C=C3)O)I)CC=CCCCC(=O)O |
| Canonical SMILES | C1CC2CC1C(C2NS(=O)(=O)C3=CC(=C(C=C3)O)I)CC=CCCCC(=O)O |
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